4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide

• Molecular Formula: C22H25NO4
• Molecular Weight: 367.4 g/mol
• IUPAC Name: 4-(2-methylprop-2-enoxy)-N-[4-(oxolan-2-ylmethoxy)phenyl]benzamide
• InChI: InChI=1S/C22H25NO4/c1-16(2)14-26-19-9-5-17(6-10-19)22(24)23-18-7-11-20(12-8-18)27-15-21-4-3-13-25-21/h5-12,21H,1,3-4,13-15H2,2H3,(H,23,24)
• InChI Key: GCGGMYXBCRWEJR-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)OCC3CCCO3

Description

4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research. This compound is widely used in the field of medicinal chemistry and drug discovery due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide involves the inhibition of specific enzymes and signaling pathways. This compound has been found to inhibit the activity of certain kinases and phosphatases, which play a crucial role in cell signaling and proliferation. It has also been found to modulate the expression of certain genes involved in inflammation and cell death.
Biochemical and physiological effects:
The biochemical and physiological effects of 4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide have been extensively studied in vitro and in vivo. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells. It has also been found to reduce inflammation and oxidative stress in various disease models. Additionally, it has been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide in lab experiments is its high potency and specificity. This compound has been shown to exhibit activity at low concentrations, making it an ideal candidate for drug discovery. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for the study of 4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide. One area of interest is the development of novel drug delivery systems that can improve the solubility and bioavailability of this compound. Another area of interest is the study of the potential use of this compound in combination with other drugs to enhance its therapeutic efficacy. Additionally, further studies are needed to fully elucidate the mechanism of action of this compound and its potential use in the treatment of various diseases.
In conclusion, 4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide is a promising compound with potential therapeutic applications in various diseases. Its high potency and specificity make it an ideal candidate for drug discovery. Further studies are needed to fully understand its mechanism of action and to develop novel drug delivery systems that can improve its solubility and bioavailability.

Synthesis Methods

The synthesis of 4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide involves several steps. The first step involves the reaction of 4-aminobenzamide with 2-methylprop-2-en-1-ol in the presence of a catalyst. The resulting compound is then reacted with tetrahydrofuran-2-ylmethanol to obtain 4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide. This synthesis method has been optimized to obtain high yields of the compound with high purity.

Scientific Research Applications

4-[(2-methylprop-2-en-1-yl)oxy]-N-[4-(tetrahydrofuran-2-ylmethoxy)phenyl]benzamide has been extensively studied for its potential therapeutic applications. This compound has been found to exhibit anticancer, anti-inflammatory, and antiviral activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.